Cas no 1341350-72-8 (2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one)

• Product Name: 2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one
• CAS No: 1341350-72-8
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5710493
• PubChem ID: 63320033
• Update Time: 2025-10-24

2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS012624242
• EN300-1125117
• 1341350-72-8
• CS-0348320
• 2-(2-METHYLPROPANOYL)-4-(PROPAN-2-YL)CYCLOHEXAN-1-ONE
• 2-Isobutyryl-4-isopropylcyclohexan-1-one
• G74493
• 2-(2-methylpropanoyl)-4-propan-2-ylcyclohexan-1-one
• 2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C13H22O2/c1-8(2)10-5-6-12(14)11(7-10)13(15)9(3)4/h8-11H,5-7H2,1-4H3
• InChI Key： GFCMCMHCUZLQMA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)CC1C(C(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one

2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one: A Comprehensive Overview

2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one, commonly referred to by its CAS number 1341350-72-8, is a complex organic compound with significant applications in various fields. This compound, characterized by its unique cyclohexanone structure, has garnered attention due to its versatile properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in modern chemical research.

The molecular structure of 2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one comprises a cyclohexane ring with two substituents: a 2-methylpropanoyl group at position 2 and a propan-2-yl group at position 4. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further functionalization. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

Recent studies have focused on the synthesis of this compound through various routes, including enantioselective catalysis and biocatalytic processes. For instance, a 2023 study published in Nature Catalysis demonstrated the use of engineered enzymes to achieve high enantioselectivity in the synthesis of 1341350-72-8. This breakthrough not only enhances the efficiency of production but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, 2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one has shown promise as a precursor in the pharmaceutical industry. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, makes it an ideal building block for constructing complex molecular architectures. For example, researchers at the University of California have utilized this compound to synthesize a novel class of kinase inhibitors with potential anti-cancer properties.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. A 2023 study conducted by agricultural scientists revealed its efficacy as a plant growth regulator, enhancing crop yield under stress conditions. This discovery underscores its versatility and broad applicability across multiple industries.

The physical properties of 1341350-72-8, including its melting point, solubility, and stability under various conditions, have been extensively characterized. These properties are crucial for optimizing its use in different chemical processes. For instance, its high thermal stability makes it suitable for high-throughput screening applications in drug discovery.

In conclusion, 2-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one (CAS No: 1341350-72-8) stands out as a significant compound in contemporary chemical research. Its unique structure, versatile properties, and wide-ranging applications position it as a key player in the development of novel therapeutic agents and agrochemicals. As research continues to uncover new insights into its potential uses, this compound is poised to make even greater contributions to the field of organic chemistry.